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Cat. No.: B1174205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance and stability

of the mercury-200 (200Hg) isotope. It includes detailed quantitative data, outlines the

experimental protocols for its characterization, and presents visual representations of key

concepts and workflows. This document is intended to serve as a core resource for

professionals in research, science, and drug development who require precise information on

this stable mercury isotope.

Quantitative Data on 200Hg
The natural abundance and physical properties of 200Hg are well-characterized. This isotope is

one of seven stable, naturally occurring isotopes of mercury.[1][2][3] The following tables

summarize the key quantitative data for 200Hg and its fellow stable mercury isotopes for

comparative analysis.

Table 1: Isotopic Abundance and Properties of Stable Mercury Isotopes
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Isotope
Natural Abundance
(%)

Atomic Mass (Da) Nuclear Spin (I)

196Hg 0.15 (1) 195.965807 (5) 0

198Hg 9.97 (20) 197.966743 (4) 0

199Hg 16.87 (22) 198.968254 (4) 1/2

200Hg 23.10 (19) 199.968300 (4) 0

201Hg 13.18 (9) 200.970277 (4) 3/2

202Hg 29.86 (26) 201.970617 (4) 0

204Hg 6.87 (15) 203.973467 (5) 0

Data sourced from Webelements and other cited materials.[3][4][5]

Table 2: Nuclear and Physical Properties of 200Hg

Property Value

Atomic Number (Z) 80

Neutron Number (N) 120

Mass Number (A) 200

Stability Stable

Half-life Not Applicable (Stable)

Mass Excess -29,510 ± 0.53 keV

Binding Energy 7,905 ± 0.0027 keV

Quadrupole Moment 0

Data compiled from various isotopic data sources.[6][7][8][9]

Stability of the 200Hg Isotope
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The 200Hg isotope is a stable nuclide, meaning it does not undergo radioactive decay.[1][7][8]

[10] Its stability is attributed to its nuclear configuration of 80 protons and 120 neutrons. Unlike

radioactive isotopes, stable isotopes do not have a half-life.[2][6][9] The longest-lived

radioisotope of mercury is 194Hg, with a half-life of 444 years.[1][10] The stability of 200Hg

makes it a useful reference isotope in mass spectrometry and for applications in nuclear

physics research.[2][6][9]

Experimental Protocols for Isotope Analysis
The determination of the natural abundance of mercury isotopes, including 200Hg, is primarily

accomplished through various mass spectrometry techniques. These methods allow for the

high-precision measurement of isotope ratios.

Multi-Collector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS)
MC-ICP-MS is a state-of-the-art technique for high-precision isotope ratio analysis.

Methodology:

Sample Preparation: Environmental or biological samples are first digested, often using

strong acids like nitric acid, to bring the mercury into an aqueous solution.[11] For samples

with high organic content, a closed-vessel microwave digestion system may be employed.

[12]

Analyte Introduction: The mercury in the sample solution is reduced to its volatile elemental

form (Hg0) using a reducing agent, typically stannous chloride (SnCl2).[11] This gaseous

mercury is then introduced into the plasma of the ICP-MS. A dry cold vapor generation (dry-

CVG) system can be used to remove water vapor, which enhances signal intensity and

stability.[13]

Ionization and Mass Analysis: In the argon plasma, mercury atoms are ionized. The resulting

ions are then guided into a magnetic sector mass analyzer where they are separated based

on their mass-to-charge ratio.

Detection: Multiple detectors simultaneously measure the ion beams of the different mercury

isotopes, allowing for precise determination of their ratios.
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Mass Bias Correction: To correct for instrumental mass bias, a thallium standard (NIST 997)

is often introduced simultaneously with the sample.[14]

Isotope Dilution Mass Spectrometry (IDMS)
Isotope dilution is a highly accurate quantification method that can be coupled with various

mass spectrometry techniques, such as ICP-MS or Gas Chromatography-Mass Spectrometry

(GC-MS).

Methodology:

Spiking: A known amount of an enriched isotopic standard (a "spike"), such as 201Hg, is

added to the sample.[15]

Equilibration: The spike is allowed to equilibrate with the naturally occurring mercury in the

sample.

Sample Preparation and Analysis: The sample is processed and analyzed using a mass

spectrometer (e.g., ICP-MS or GC-MS).

Ratio Measurement and Calculation: The altered isotopic ratio (e.g., 201Hg/202Hg) is

measured.[15] By knowing the amount and isotopic composition of the added spike, the

initial concentration of mercury in the sample can be calculated with high accuracy.

Visualizations
The following diagrams, generated using the DOT language, illustrate key relationships and

workflows related to the study of 200Hg.
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Caption: Logical relationship between 200Hg properties and analytical methods.
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1. Sample Collection
(e.g., Sediment, Tissue)

2. Acid Digestion
(e.g., Nitric Acid)

3. Reduction of Hg(II) to Hg(0)
(with SnCl2)

4. Cold Vapor Generation

5. MC-ICP-MS Analysis
(Ionization & Separation)

6. Data Processing
(Isotope Ratio Calculation)
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Caption: Workflow for mercury isotope analysis using MC-ICP-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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